Cas no 2411247-88-4 (N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide)

• Product Name: N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide
• CAS No: 2411247-88-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5683019
• PubChem ID: 165794318
• Update Time: 2025-10-28

N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3816902827
• N-{[3-(1H-imidazol-1-yl)cyclobutyl]methyl}prop-2-enamide
• 2411247-88-4
• EN300-26578351
• N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide

• Inchi： 1S/C11H15N3O/c1-2-11(15)13-7-9-5-10(6-9)14-4-3-12-8-14/h2-4,8-10H,1,5-7H2,(H,13,15)
• InChI Key： BWJBMXCVJZJBPJ-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1CC(C1)N1C=NC=C1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.9Ų

Additional information on N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide

N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide (CAS No. 2411247-88-4): An Emerging Compound in Medicinal Chemistry

N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide, a compound with the CAS number 2411247-88-4, has recently garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its imidazole and cyclobutyl moieties, which confer it with distinct chemical properties and biological functionalities.

The imidazole ring, a common heterocyclic structure found in many biologically active compounds, plays a crucial role in the pharmacological profile of N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide. Imidazole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. This makes them valuable scaffolds for the development of novel therapeutic agents.

The cyclobutyl moiety, on the other hand, adds conformational rigidity and hydrophobicity to the molecule, which can enhance its binding affinity and selectivity towards specific targets. The combination of these structural elements in N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide suggests that it may exhibit a wide range of biological activities, making it an attractive candidate for further investigation.

Recent studies have explored the potential applications of N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in the inflammatory response.

In addition to its anti-inflammatory properties, N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide has also demonstrated promising neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and associated cognitive decline. Preclinical studies have shown that N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide can protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an orally administered therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic potential.

To further understand the mechanism of action of N-{3-(1H-imidazol-1-yl)cyclobutylmethyl}prop-2-enamide, researchers have conducted molecular docking studies to identify potential protein targets. These studies have revealed that the compound can bind to several important targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes involved in inflammatory pathways. The high binding affinity of N-{3-(1H-imidazol\-1\-yl)cyclobutylmethyl}prop\-2\-enamide to these targets suggests that it may exert its biological effects through multiple mechanisms.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{3-(1H-imidazol\-1\-yl)cyclobutylmethyl}prop\-2\-enamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing N-{3-(1H-imidazol\-1\-yl)cyclobutylmethyl}prop\-2\-enamide into later stages of clinical development.

In conclusion, N-{3-(1H-imidazol\-1\-yl)cyclobutylmethyl}prop\-2\-enamide (CAS No. 2411247\-88\-4) represents a promising compound in medicinal chemistry with a diverse range of potential applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.